Cas no 20562-59-8 (2H-Indeno[2,1-d]isoxazole(8CI,9CI))

• Product Name: 2H-Indeno[2,1-d]isoxazole(8CI,9CI)
• CAS No: 20562-59-8
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 241265
• PubChem ID: 45099161
• Update Time: 2025-04-19

2H-Indeno[2,1-d]isoxazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Indeno[2,1-d]isoxazole(8CI,9CI)
• 2H-indeno[2,1-d][1,2]oxazole
• DTXSID90667782
• 20562-59-8
• 2h-indeno[2,1-d]isoxazole

• Inchi： 1S/C10H7NO/c1-2-4-9-7(3-1)5-8-6-11-12-10(8)9/h1-6,11H
• InChI Key： GCIPQLIBIYSPEB-UHFFFAOYSA-N
• SMILES： O1C2C(=CN1)C=C1C=CC=CC=21

Computed Properties

• Exact Mass: 157.05281
• Monoisotopic Mass: 157.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.9A^2
• XLogP3: 3

Experimental Properties

• PSA: 21.26